Cas no 15874-15-4 (Zinc,bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)- (9CI))

Zinc,bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)- (9CI) Properties

Names and Identifiers

• Zinc,bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)- (9CI)
• Zinc bis[O,O-bis(4-methylpentyl) phosphorodithioate]
• SCHEMBL3369903
• Zinc, bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)-
• 15874-15-4
• Zinc, bis(O,O-bis(4-methylpentyl) phosphorodithioato-S,S')-, (T-4)-
• DTXSID40935983
• 1-Pentanol, 4-methyl-, hydrogen phosphorodithioate, zinc salt
• +Expand

• InChIKey： HGAZGKNCLCNNMV-UHFFFAOYSA-M
• Inchi： InChI=1S/C12H27O2PS2/c1-11(2)7-5-9-13-15(16,17)14-10-6-8-12(3)4/h11-12H,5-10H2,1-4H3,(H,16,17)/p-1
• SMILES： CC(CCCOP(OCCCC(C)C)(=S)[S-])C

Computed Properties

• Exact Mass: 658.15186
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 20
• Monoisotopic Mass: 658.151511g/mol
• Heavy Atom Count: 35
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 36.92